Debutyldronedarone D7
Description
Debutyldronedarone D7 is deuterium labeled Debutyldronedarone, which is a major circulating active metabolite of dronedarone in humans.
Scientific Research Applications
Selective Inhibition of Thyroid Hormone Receptor-alpha1
- Study Findings : Debutyldronedarone was found to inhibit the binding of triiodothyronine (T3) to the thyroid hormone receptor alpha(1) (TRalpha(1)) by 77%, but to TRbeta(1) by only 25% (van Beeren et al., 2003).
- Implications : This selective inhibition indicates a potential application in modulating thyroid hormone activities, particularly in conditions related to TRalpha(1) activity.
Application in Pharmacokinetic Studies
- Study Findings : A method for determining debutyldronedarone in human plasma using liquid chromatography-tandem mass spectrometry was developed, aiding in pharmacokinetic studies (Xie et al., 2011).
- Implications : This methodological advancement is crucial for understanding the pharmacokinetics of debutyldronedarone, especially its absorption, distribution, metabolism, and excretion in humans.
Synthesis for Quality Control
- Study Findings : Synthesis methods for debutyldronedarone, used in quality control of dronedarone, have been developed, ensuring the purity and safety of the drug (Yuli, 2012).
- Implications : These methods are critical for the pharmaceutical industry to maintain high standards of drug safety and efficacy.
Characterization of Impurities
- Study Findings : Research has been conducted on synthesizing and characterizing impurities related to dronedarone, including debutyldronedarone (Santos et al., 2015).
- Implications : Understanding these impurities is essential for drug formulation and manufacturing, to ensure drug safety and effectiveness.
Properties
Molecular Formula |
C27H29D7N2O5S |
|---|---|
Molecular Weight |
507.69 |
Origin of Product |
United States |
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